Cas no 923131-29-7 (2-{5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-phenylethan-1-one)

• Product Name: 2-{5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-phenylethan-1-one
• CAS No: 923131-29-7
• MF: C₁₇H₁₄N₂O₄S₂
• MW: 374.434061527252
• CID: 5427605
• PubChem ID: 16458406
• Update Time: 2025-06-09

2-{5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[[5-[4-(Methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]thio]-1-phenylethanone
• 2-({5-[4-(methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-1-phenylethanone
• 923131-29-7
• AKOS002309290
• 2-[[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-phenylethanone
• 2-((5-(4-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)thio)-1-phenylethanone
• F3301-0017
• VU0609474-1
• STK808120
• 2-{[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-phenylethan-1-one
• 2-{5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-phenylethan-1-one

• Inchi： 1S/C17H14N2O4S2/c1-25(21,22)14-9-7-13(8-10-14)16-18-19-17(23-16)24-11-15(20)12-5-3-2-4-6-12/h2-10H,11H2,1H3
• InChI Key： QQRUQRNMNMOMIR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C2=NN=C(O2)SCC(C2C=CC=CC=2)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 374.03949928g/mol
• Monoisotopic Mass: 374.03949928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 609.5±65.0 °C(Predicted)
• pka: -5.07±0.21(Predicted)

Additional information on 2-{5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-phenylethan-1-one

Recent Advances in the Study of 2-{5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-phenylethan-1-one (CAS: 923131-29-7)

The compound 2-{5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-phenylethan-1-one (CAS: 923131-29-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This oxadiazole derivative has been the subject of multiple studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 2-{5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-phenylethan-1-one to enhance its bioactivity and pharmacokinetic properties. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT), to predict the compound's interactions with target proteins. These studies suggest that the methanesulfonylphenyl and oxadiazole moieties play a critical role in binding to key enzymatic targets, particularly those involved in inflammatory and oncogenic pathways.

In vitro and in vivo evaluations have demonstrated promising results for this compound. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2-{5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-phenylethan-1-one exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The compound's selectivity for COX-2 over COX-1 was notably high, suggesting a favorable safety profile for potential anti-inflammatory applications. Additionally, preliminary toxicity studies indicated minimal adverse effects at therapeutic doses.

Another area of interest is the compound's potential as an anticancer agent. Recent research has explored its ability to induce apoptosis in various cancer cell lines, including breast and colon cancer. Mechanistic studies revealed that the compound disrupts mitochondrial membrane potential and activates caspase-dependent apoptotic pathways. These findings were further supported by transcriptomic and proteomic analyses, which identified downstream targets modulated by the compound. Notably, the methanesulfonylphenyl group was found to enhance cellular uptake and bioavailability, a critical factor for its efficacy in vivo.

Despite these promising results, challenges remain in the development of 2-{5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-phenylethan-1-one as a therapeutic agent. Issues such as metabolic stability, solubility, and formulation optimization need to be addressed in future studies. Researchers are currently exploring prodrug strategies and nanoformulations to overcome these limitations. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-phenylethan-1-one represents a promising candidate for further drug development, with demonstrated efficacy in inflammation and oncology models. Continued research into its mechanism of action and optimization of its physicochemical properties will be crucial for advancing this compound toward preclinical and clinical trials. The integration of multidisciplinary approaches, including synthetic chemistry, computational biology, and translational medicine, will be essential to unlock its full therapeutic potential.